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Compound of Interest

N-(4-hydroxyphenyl)-4-
Compound Name:
methoxybenzamide

CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8) is a bis-aryl amide composed
of a 4-aminophenol moiety acylated by a 4-methoxybenzoyl group. Structurally, it represents a
lipophilic analogue of Paracetamol (Acetaminophen), where the acetyl group is replaced by a
p-anisoyl group.

This modification significantly alters the physicochemical profile, increasing lipophilicity (LogP)
and potentially modulating metabolic stability—specifically regarding the formation of the
hepatotoxic metabolite NAPQI. In drug development, this scaffold is investigated for:

 Analgesic/Anti-inflammatory activity: Targeting COX enzymes or FAAH (Fatty Acid Amide
Hydrolase) pathways.[1]

e Tyrosinase Inhibition: The phenol moiety mimics tyrosine, allowing competitive inhibition of
melanogenesis enzymes.
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Chemical Identity & Structural Analysis[2][3]

Nomenclature & ldentifiers

Property

Detail

IUPAC Name

N-(4-hydroxyphenyl)-4-methoxybenzamide

Common Synonyms

4'-Hydroxy-4-methoxybenzanilide; p-Anisyl-4-

aminophenol
CAS Registry 23600-48-8
Molecular Formula C14H13NOs
Molecular Weight 243.26 g/mol
SMILES COclcce(ccl)C(=0)Nc2cec(O)ec2

Physicochemical Profiling

Understanding the physical properties is critical for formulation and assay design.
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Property Value (Approx.) Significance

Significantly more lipophilic

than Paracetamol (LogP
cLogP 26-29 ~0.46), suggesting higher

blood-brain barrier (BBB)

permeability.

The phenol remains

pKa (Phenol) ~9.5-10.0 protonated at physiological pH
(7.4).
Critical for receptor binding
H-Bond Donors 2 (NH, OH) ) )
(e.g., COX active site).
Facilitates solubility in polar
H-Bond Acceptors 3 (C=0, OMe, OH)

organic solvents.

] o Requires co-solvents (e.g.,
N Low in water; High in DMSO, o
Solubility Methanol PEGA400) for in vivo
ethano
administration.

Synthetic Protocol

Objective: Synthesize N-(4-hydroxyphenyl)-4-methoxybenzamide with >98% purity. Method:
Nucleophilic Acyl Substitution (Schotten-Baumann conditions modified for anhydrous workup).

Reaction Logic

Direct acylation of 4-aminophenol requires selectivity. The amino group (-NHz) is more
nucleophilic than the phenolic hydroxyl (-OH), but O-acylation is a competing side reaction.

o Strategy: Use a weak base (Pyridine) in an aprotic solvent (DCM or THF). Pyridine
scavenges the HCI byproduct and acts as a nucleophilic catalyst, while the solvent prevents
ionization of the phenol, minimizing ester formation.

Step-by-Step Methodology

Reagents:
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4-Aminophenol (1.0 eq): Recrystallized to remove oxidized impurities (dark color).
4-Methoxybenzoyl chloride (1.1 eq): Freshly distilled or high-purity commercial grade.
Pyridine (2.0 eq): Acid scavenger.

DCM (Dichloromethane): Anhydrous solvent.

Protocol:

Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen
inlet, dissolve 4-aminophenol (1.09 g, 10 mmol) in anhydrous DCM (50 mL). Add Pyridine
(1.6 mL, 20 mmol).

o Note: The solution may be a suspension initially; 4-aminophenol has limited solubility in
DCM but will dissolve as it reacts.

Addition: Cool the mixture to 0°C in an ice bath. Dropwise add a solution of 4-
methoxybenzoyl chloride (1.87 g, 11 mmol) in DCM (10 mL) over 15 minutes.

o Causality: Cooling controls the exotherm and suppresses the kinetic rate of O-acylation
(esterification), ensuring N-acylation (amidation) dominates.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Mobile phase: 50% Ethyl Acetate/Hexane).

Workup:

o Dilute with DCM (50 mL).

o Wash with 1M HCI (2 x 30 mL) to remove excess pyridine and unreacted amine.

o Wash with Saturated NaHCOs (2 x 30 mL) to hydrolyze and remove excess acid chloride.
o Wash with Brine, dry over Na2SO4, and concentrate in vacuo.

Purification: Recrystallize the crude solid from Ethanol/Water (9:1).
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o Expected Yield: 75-85%.

o Appearance: White to off-white crystalline solid.

Synthesis Workflow Diagram

Start: svati Addition: T Reaction: Workup: P
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Click to download full resolution via product page

Figure 1: Synthetic workflow for the selective N-acylation of 4-aminophenol.

Spectroscopic Characterization

To validate the structure, the following spectral data must be confirmed.

Nuclear Magnetic Resonance (*H NMR)

Solvent: DMSO-des (Required for solubility and observation of labile protons).
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Chemical Shift o ] ] Structural
Multiplicity Integration Assignment .

(5 ppm) Insight
Deshielded by
carbonyl

9.95 Singlet (br) 1H Amide -NH anisotropy;
confirms amide
formation.
Disappears with
D20 shake;

9.20 Singlet (br) 1H Phenol -OH confirms free
phenol (no
ester).

Ortho to
Doublet (J=8.8 carbonyl;
7.95 2H Benzoyl H-2,6 o
Hz) electron-deficient
ring.
Ortho to
Doublet (J=8.8 )
7.52 Ho) 2H Phenol H-2,6 Nitrogen;
z
electron-rich ring.
Doublet (J=8.8 Ortho to Methoxy
7.04 2H Benzoyl H-3,5
Hz) group.
Ortho to
Doublet (J=8.8 Hydroxyl;
6.73 2H Phenol H-3,5 )
Hz) shielded by
oxygen donation.
) Characteristic
3.84 Singlet 3H -OCHs

methoxy peak.

Mass Spectrometry (ESI-MS)

 |onization Mode: Positive (ESI+)

e Molecular lon [M+H]*: Calculated: 244.10; Observed: 244.1 m/z.
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o Fragmentation: Major fragment at 135 m/z (4-methoxybenzoyl cation, [MeO-Ph-COJ*),
confirming the acyl headgroup.

Biological & Pharmacological Context[1][7][8][9]
Paracetamol Analogue Mechanism

Unlike Paracetamol, which is prone to forming the toxic metabolite NAPQI (N-acetyl-p-
benzoquinone imine) via CYP2EL1 oxidation, the 4-methoxybenzoyl tail of this molecule
provides steric bulk and electronic stabilization.

o Hypothesis: The bulky anisoyl group hinders the formation of a quinone-imine intermediate,
potentially reducing hepatotoxicity while maintaining COX-2 or TRPV1 modulation activity.

o Metabolism: Primary clearance is likely via O-glucuronidation of the phenol or O-
demethylation of the methoxy group (to a bis-phenol analogue).

Tyrosinase Inhibition

The 4-hydroxyphenyl motif is a pharmacophore for tyrosinase inhibition (melanoma and
hyperpigmentation research). This molecule acts as a substrate analogue for Tyrosine,
competitively binding to the copper active site of the enzyme.

Metabolic Pathway Diagram

N-(4-hydroxyphenyl)-

4-methoxybenzamide

Major Route |Minor Route \\ Unlikely

Glucuronidation CYP450 Quinone Imine Formation?
(Phase II) (O-Demethylation) (Sterically Hindered)

.

N-(4-hydroxyphenyl)-
4-hydroxybenzamide
(Bis-phenol)

O-Glucuronide Conjugate
(Renal Excretion)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b11994725/docs?utm_src=pdf-body-img#technical-guide-chemical-structure-synthesis-of-n-4-hydroxyphenyl-4-methoxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11994725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Predicted metabolic fate. Steric bulk of the anisoyl group likely reduces toxic quinone
formation compared to Paracetamol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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